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Despite a comprehensive investigation into the discovery and synthesis of the non-steroidal

anti-inflammatory drug (NSAID) Tianafac, this report concludes that detailed historical and

technical data is largely absent from the public scientific record. While basic chemical

information is available, an in-depth technical guide as requested by researchers, scientists,

and drug development professionals cannot be constructed from the sparse publicly accessible

information.

Tianafac, chemically identified as (6-chloro-2,3-dimethyl-1,4-benzothiazin-4-yl)acetic acid, is

classified as a non-steroidal anti-inflammatory drug, analgesic, and antipyretic. Its fundamental

properties are cataloged in various chemical databases, providing its molecular formula

(C₁₁H₉ClO₂S) and weight (240.71 g/mol ).[1][2] However, beyond these elementary details, the

scientific literature remains silent on the key aspects of its discovery, the evolution of its

synthesis, and the preclinical and clinical data that would typically accompany a developed

pharmaceutical agent.

This investigation employed a multi-faceted search strategy, including broad and specific

queries for "Tianafac," its systematic chemical name, and related benzothiazine NSAIDs. The

search for detailed experimental protocols, quantitative data from clinical or preclinical studies,

and specific signaling pathways associated with its mechanism of action yielded no substantive

results. The lack of information suggests that Tianafac may be an older, less common, or

regionally specific compound that has not been the subject of extensive research or publication

in major international scientific journals.
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For a compound to be the subject of a comprehensive technical whitepaper, a significant body

of research is required, including but not limited to:

Discovery: The initial synthesis and identification of the compound's therapeutic potential.

Medicinal Chemistry Efforts: Structure-activity relationship (SAR) studies detailing the

optimization of the lead compound.

Synthesis: Detailed, reproducible synthetic routes and process chemistry development.

Pharmacology: In vitro and in vivo studies characterizing the mechanism of action, potency,

and efficacy.

Pharmacokinetics: Data on the absorption, distribution, metabolism, and excretion (ADME)

of the drug.

Toxicology: Safety and toxicity data from preclinical studies.

Clinical Trials: Phased clinical trial data on safety and efficacy in humans.

The absence of this critical information for Tianafac makes it impossible to fulfill the core

requirements of this technical guide, including the creation of data tables, detailed experimental

protocols, and visualizations of its signaling pathways.

It is plausible that such information may exist in proprietary corporate archives, in localized or

non-indexed journals, or in patent literature that is not readily searchable through standard

scientific databases. However, based on a thorough search of publicly available resources, the

history and science of Tianafac remain largely undocumented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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